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Compound of Interest

Compound Name:
3-amino-N-(2-

methylphenyl)benzamide

CAS No.: 14315-20-9

Cat. No.: B1275442

Get Quote

Part 1: Executive Summary & Chemical Identity
3-amino-N-(o-tolyl)benzamide is a synthetic organic compound belonging to the class of N-

arylbenzamides. It is characterized by a benzamide core substituted with an amino group at the

meta (3-) position and an ortho-tolyl (2-methylphenyl) group on the amide nitrogen.[1]

This structure serves as a versatile privileged scaffold in drug discovery. Its core connectivity

mimics key interactions found in several bioactive classes:

PARP Inhibitors: As a derivative of 3-aminobenzamide (3-AB), it probes the tolerance of the

NAD+ binding pocket for bulky N-substituents.

Kinase Inhibitors: The benzamide motif is a common linker in Type II kinase inhibitors (e.g.,

Imatinib analogues), where the amide bond directs the inhibitor into the "back pocket" of the

kinase.

Synthetic Intermediates: The free amino group allows for further diversification into ureas,

sulfonamides, or complex heterocycles.
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Chemical Identity Table[2][3][4]
Property Detail

IUPAC Name 3-amino-N-(2-methylphenyl)benzamide

Common Name 3-amino-N-(o-tolyl)benzamide

CAS Number 14315-20-9

Molecular Formula C₁₄H₁₄N₂O

Molecular Weight 226.27 g/mol

Core Scaffold 3-Aminobenzamide

Key Substituents
3-Amino (aniline-like), N-(o-tolyl) (steric

hindrance)

LogP (Predicted) ~2.3 (Moderate lipophilicity)

H-Bond Donors/Acceptors 2 / 2

Part 2: Synthesis & Production Protocols
The synthesis of 3-amino-N-(o-tolyl)benzamide is typically achieved through a robust two-step

sequence: Nucleophilic Acyl Substitution followed by Nitro Reduction. This pathway ensures

high regioselectivity and yield.

Reaction Scheme (DOT Visualization)

3-Nitrobenzoyl Chloride

Intermediate:
3-Nitro-N-(o-tolyl)benzamide

Acylation

o-Toluidine
(2-Methylaniline)

Product:
3-Amino-N-(o-tolyl)benzamide

Reduction (-NO2 to -NH2)

Base (Et3N/Pyridine)
DCM, 0°C to RT

Reduction
(H2/Pd-C or Fe/NH4Cl)
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Caption: Two-step synthesis pathway from 3-nitrobenzoyl chloride and o-toluidine.

Detailed Experimental Protocol
Step 1: Amide Coupling (Formation of 3-nitro-N-(o-
tolyl)benzamide)

Reagents: 3-Nitrobenzoyl chloride (1.0 eq), o-Toluidine (1.0 eq), Triethylamine (1.2 eq),

Dichloromethane (DCM) (anhydrous).

Procedure:

Dissolve o-toluidine and triethylamine in anhydrous DCM under nitrogen atmosphere.

Cool the solution to 0°C in an ice bath.

Add 3-nitrobenzoyl chloride (dissolved in minimal DCM) dropwise over 30 minutes to

control exotherm.

Allow the mixture to warm to room temperature (RT) and stir for 4–12 hours.

Workup: Quench with water. Wash the organic layer with 1M HCl (to remove unreacted

amine), then saturated NaHCO₃ (to remove acid), and finally brine.

Purification: Recrystallize from ethanol or flash chromatography (Hexane/EtOAc).

Step 2: Nitro Reduction (Formation of 3-amino-N-(o-
tolyl)benzamide)

Reagents: 3-Nitro-N-(o-tolyl)benzamide (from Step 1), Iron powder (5.0 eq), Ammonium

chloride (5.0 eq), Ethanol/Water (4:1).

Procedure:

Suspend the nitro compound in Ethanol/Water.

Add Iron powder and Ammonium chloride.

Reflux the mixture vigorously for 2–4 hours. Monitor by TLC (disappearance of nitro spot).
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Workup: Filter hot through a Celite pad to remove iron residues. Wash the pad with hot

ethanol.

Concentrate the filtrate to remove ethanol. Extract the aqueous residue with Ethyl Acetate.

Purification: The crude amine is often pure enough, or can be recrystallized from

toluene/heptane.

Part 3: Medicinal Chemistry & SAR Analysis
The biological relevance of 3-amino-N-(o-tolyl)benzamide is best understood through its

relationship to 3-aminobenzamide (3-AB), a reference PARP inhibitor.

PARP Inhibition & DNA Repair
Mechanism: PARP enzymes (PARP-1, PARP-2) detect DNA strand breaks and synthesize

poly(ADP-ribose) chains to signal repair machinery. 3-Aminobenzamide mimics the

nicotinamide moiety of NAD+, binding to the donor site of the enzyme.

SAR of N-Substitution:

The primary amide (-CONH₂) of 3-AB forms critical hydrogen bonds with Gly863 and

Ser904 in the PARP-1 active site.

Substitution on the Amide Nitrogen: Generally, bulky N-substituents (like the o-tolyl group)

reduce potency against PARP-1 because they clash with the steric constraints of the

nicotinamide pocket.

Selectivity: However, N-substituted benzamides are often explored to gain selectivity for

other PARP isoforms (e.g., Tankyrases) or to improve pharmacokinetic properties

(lipophilicity, membrane permeability) compared to the highly polar 3-AB.

Kinase Inhibition (Type II)
Benzamide Linker: Many Type II kinase inhibitors (which bind to the inactive DFG-out

conformation) utilize a benzamide motif to link the "hinge binder" (often a heterocycle) to the

"allosteric pocket binder" (often a hydrophobic aryl group).
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Role of 3-Amino Group: In this context, the 3-amino group of 3-amino-N-(o-tolyl)benzamide

serves as a handle. It can be reacted with isocyanates or acid chlorides to attach the "hinge

binding" moiety, while the N-(o-tolyl) group serves as the hydrophobic "tail" that occupies the

allosteric pocket.

Structural Activity Relationship (SAR) Diagram

Core Scaffold:
3-Amino-N-(o-tolyl)benzamide

3-Amino Group (-NH2):
Essential for H-bonding (PARP)
or Linker attachment (Kinase)

Amide Linker (-CONH-):
Rigid spacer, H-bond donor/acceptor

N-(o-tolyl) Group:
Hydrophobic interaction,
Steric clash in PARP1,

Selectivity filter

Click to download full resolution via product page

Caption: Structure-Activity Relationship (SAR) breakdown of the 3-amino-N-(o-tolyl)benzamide

scaffold.

Part 4: Biological Assay Protocols
To validate the activity of this molecule, researchers typically employ a PARP Inhibition Assay.

PARP1 Chemiluminescent Assay Protocol
Objective: Determine the IC₅₀ of 3-amino-N-(o-tolyl)benzamide against PARP1.

Preparation:

Plate: 96-well histone-coated microplate.

Buffer: 50 mM Tris-HCl (pH 8.0), 25 mM MgCl₂, 0.1 mg/mL BSA.

Substrate: Biotinylated NAD+.

Enzyme: Recombinant Human PARP1 (0.5 U/well).
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Workflow:

Add PARP1 enzyme to the histone-coated wells.

Add test compound (3-amino-N-(o-tolyl)benzamide) at varying concentrations (e.g., 0.1

µM to 100 µM) in DMSO (final DMSO < 1%).

Incubate for 15 minutes at RT to allow inhibitor binding.

Initiate reaction by adding Biotin-NAD+ and activated DNA (to stimulate PARP).

Incubate for 60 minutes at RT.

Wash wells with PBS-T (PBS + 0.05% Tween-20).

Add Streptavidin-HRP conjugate and incubate for 30 minutes.

Wash and add chemiluminescent HRP substrate.

Read: Measure luminescence on a plate reader.

Analysis:

Plot Luminescence vs. Log[Concentration].

Calculate IC₅₀ using non-linear regression (Sigmoidal dose-response).

Note: Expect IC₅₀ > 10 µM (lower potency than unsubstituted 3-aminobenzamide due to

steric hindrance).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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